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Compound of Interest

Compound Name: 4-Chlorobenzene-d4-sulfonamide

Cat. No.: B564013

An In-depth Technical Guide to 4-Chlorobenzene-d4-sulfonamide

This technical guide provides a comprehensive overview of the chemical properties,
experimental protocols, and safety information for 4-Chlorobenzene-d4-sulfonamide.
Designed for researchers, scientists, and drug development professionals, this document
consolidates key data into structured tables and detailed methodologies.

Chemical and Physical Properties

4-Chlorobenzene-d4-sulfonamide is the deuterated form of 4-Chlorobenzenesulfonamide.[1]
Deuterium labeling is a common strategy in drug metabolism studies and as an internal
standard in quantitative analysis. The physical and chemical properties of both the deuterated
compound and its non-deuterated analog are summarized below.
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Property Value Reference
4-chloro-2,3,5,6-
IUPAC Name tetradeuteriobenzenesulfonami  [2]
de
4-Chlorophenylsulfonamide-
Synonyms d4, p- [31[4]
Chlorobenzenesulfonamide-d4
CAS Number 544686-14-8 [31[4]1[5]
Molecular Formula CeH2D4CINO2S [2][3]
Molecular Weight 195.66 g/mol [3][5]
Appearance Off-white Solid [6]
] ] 140-144 °C (for non-
Melting Point
deuterated analog)
HHHDJHHNEURCNV-
InChl Key UHFFFAOYSA-N (for non-
deuterated analog)
c1(c(c(c(c(c1S(=0)(=O)N)CI
SMILES (c(c(c(c(c1S(=0)(=O)N)CI)

[2H])[2H])c([2H])[2H])

Spectroscopic Data (for non-deuterated 4-
Chlorobenzenesulfonamide)

Spectroscopic data is crucial for the identification and characterization of the compound. The

following data pertains to the non-deuterated analog, 4-Chlorobenzenesulfonamide (CAS: 98-

64-6).
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Spectrum Type Details Reference

Data available, acquired on a
1H NMR _ [7]
Bruker WM-300 instrument.

13C NMR Data available. [7]

GC-MS data available from
Mass Spec NIST Mass Spectrometry Data  [7]
Center.

FTIR spectra available,
IR typically acquired using a KBr- [7]

Pellet technique.

Experimental Protocols
Synthesis of Sulfonamides

The synthesis of 4-chlorobenzenesulfonamide typically involves a two-step process starting
from chlorobenzene. This general methodology can be adapted for the synthesis of its
deuterated analog by using deuterated chlorobenzene as a starting material.

Step 1: Chlorosulfonation of (Deuterated) Chlorobenzene Chlorobenzene is reacted with
chlorosulfonic acid to produce 4-chlorobenzenesulfonyl chloride.[8][9] Thionyl chloride can also
be used in the reaction mixture.[10] The reaction is an electrophilic aromatic substitution where
sulfur trioxide (SOs), or a related electrophile, attacks the aromatic ring, followed by conversion
of the resulting sulfonic acid to the sulfonyl chloride.[9]

Step 2: Amination of 4-Chlorobenzenesulfonyl Chloride The resulting 4-chlorobenzenesulfonyl
chloride is then reacted with an amine source, typically agueous ammonia (ammonium
hydroxide), to form the sulfonamide.[9] The crude sulfonyl chloride is often used immediately to
prevent degradation from hydrolysis.[9]
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Step 1: Chlorosulfonation

Chlorosulfonic Acid

Chlorobenzene-d4 (CISO3H)

Electrophilic
Aromatic Substitution

4-Chlorobenzene-d4-
sulfonyl chloride

Step 2: Amination

Agqueous Ammonia 4-Chlorobenzene-d4-
(NH40H) sulfonyl chloride

Nucleophilic Acyl
Substitution

4-Chlorobenzene-d4-
sulfonamide

Click to download full resolution via product page

Diagram 1: General synthesis workflow for 4-Chlorobenzene-d4-sulfonamide.

Analytical Methodology: Sulfonamide Detection by LC-
MS/MS
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Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a common,
highly sensitive, and selective method for the analysis of sulfonamides in various matrices,
including water and biological tissues.[11][12] The general workflow involves sample
preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation: Solid-Phase Extraction (SPE) A common sample preparation technique is
solid-phase extraction (SPE) using a hydrophilic-lipophilic balanced (HLB) sorbent.[11]

o Sample Pre-treatment: The aqueous sample is pH-adjusted and fortified with an internal
standard (such as another deuterated sulfonamide).[11]

» Cartridge Conditioning: The SPE cartridge is conditioned with methanol and equilibrated with
water.[11]

o Sample Loading: The prepared sample is passed through the SPE cartridge, where the
sulfonamides are retained on the sorbent.[11]

e Washing: The cartridge is washed to remove interferences.[11]

o Elution: The target sulfonamides are eluted from the cartridge using an organic solvent like
methanol.[11]

o Reconstitution: The eluent is evaporated to dryness and reconstituted in a smaller volume of
mobile phase for injection into the LC-MS/MS system.[11]
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Diagram 2: Workflow for the analysis of sulfonamides using SPE and LC-MS/MS.

Biological Activity

4-Chlorobenzene-d4-sulfonamide is described as having anticonvulsant activity against
audiogenic convulsions.[2][6] Sulfonamides as a class are known for their antimicrobial
properties, but they can also interact with other biological targets, such as the zinc enzyme

carbonic anhydrase.

Safety and Handling
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The following safety information is based on the Safety Data Sheet (SDS) for the non-
deuterated analog, 4-Chlorobenzenesulfonamide.[13]

» Hazard Identification: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[7]

 Precautionary Measures:

o Handling: Wash hands and exposed skin thoroughly after handling.[13] Use in a well-
ventilated area and avoid breathing dust.[13]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[13] A dust mask (type N95) is recommended.

o First Aid:
o Inhalation: Move the person to fresh air.[13]
o Skin Contact: Wash with plenty of soap and water.[13]

o Eye Contact: Rinse cautiously with water for several minutes.[13] If irritation persists, seek
medical attention.[13]

» Storage: Store in a well-ventilated place and keep the container tightly closed.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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